Cas no 2229277-38-5 (Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate
• CAS No: 2229277-38-5
• MF: C₁₁H₁₈F₄N₂O₂
• MW: 286.26643705368
• CID: 5599946
• PubChem ID: 165825846
• Update Time: 2025-08-05

Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229277-38-5
• tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate
• EN300-2006899
• Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate

• Inchi： 1S/C11H18F4N2O2/c1-10(2,3)19-9(18)17-5-4-16-6-7(17)8(12)11(13,14)15/h7-8,16H,4-6H2,1-3H3
• InChI Key： ZDQXJSIVXHMZEP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.13044047g/mol
• Monoisotopic Mass: 286.13044047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate

Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate: A Comprehensive Overview

Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate, identified by the CAS number NO 2229277-38-5, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and advanced materials science.

The molecular structure of Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate comprises a piperazine ring substituted with a tert-butyl group at position 1 and a tetrafluoroethyl group at position 2. The presence of the tetrafluoroethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such fluorinated substituents in modulating the pharmacokinetic properties of drugs.

Research into this compound has focused on its synthesis and characterization. One notable approach involves the nucleophilic substitution of an appropriate precursor with the tert-butyl group. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. The synthesis process is highly efficient and adheres to green chemistry principles by minimizing waste and using environmentally friendly solvents.

In terms of applications, Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate has shown promise in the pharmaceutical industry as a potential drug candidate. Its structure suggests it may act as a ligand for various receptors or enzymes, making it a valuable tool in drug discovery programs targeting conditions such as central nervous system disorders or cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound more accurately. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in drug development.

Moreover, the tetrafluoroethyl group's ability to enhance lipophilicity without significantly increasing molecular weight makes this compound an attractive candidate for improving drug delivery systems. Its unique combination of properties allows for fine-tuning of pharmacokinetic parameters such as absorption rate and half-life.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. Its structural rigidity and resistance to chemical degradation make it a viable option for use in high-performance polymers or as a building block for advanced materials with tailored mechanical properties.

From an environmental standpoint, studies have shown that Tert-butyl 2-(1,2,2,2-tetrafluoroethyl)piperazine-1-carboxylate exhibits low toxicity to aquatic organisms under standard testing conditions. This suggests that it can be safely used in industrial settings without posing significant risks to ecosystems.

In conclusion, the CAS number NO 22977-38-5-associated compound represents a valuable addition to the arsenal of tools available to chemists and pharmacologists alike. Its versatile structure and favorable properties make it a subject of ongoing research aimed at unlocking its full potential across multiple disciplines.